Cas no 1316087-88-3 ((3S)-pyrrolidin-3-ylmethanol hydrochloride)

• Product Name: (3S)-pyrrolidin-3-ylmethanol hydrochloride
• CAS No: 1316087-88-3
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD09800471
• CID: 1025768
• PubChem ID: 43810917
• Update Time: 2025-05-25

(3S)-pyrrolidin-3-ylmethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Pyrrolidin-3-ylmethanol hydrochloride
• (S)-3-Hydroxymethylpyrrolidine hydrochloride
• [(3S)-pyrrolidin-3-yl]methanol,hydrochloride
• (3S)-pyrrolidin-3-ylmethanol hydrochloride
• AKOS005258665
• A888396
• DB-322117
• [(3S)-pyrrolidin-3-yl]methanol hydrochloride
• DTXSID70656412
• (S)-3-Hydroxymethylpyrrolidine HCl
• EN300-88131
• [(3S)-pyrrolidin-3-yl]methanol;hydrochloride
• SCHEMBL2146190
• AS-37879
• CS-0053246
• (S)-Pyrrolidin-3-yl-methanol, HCl
• 1316087-88-3
• AKOS015998860
• (S)-BETA-PROLINOL HCL
• [(3S)-Pyrrolidin-3-yl]methanol--hydrogen chloride (1/1)
• (S)-Pyrrolidin-3-yl-methanol hydrochloride
• 3-Pyrrolidinemethanol, hydrochloride (1:1), (3S)-
• (S)-Pyrrolidin-3-ylmethanolhydrochloride
• MFCD09800471
• RPSPXNVYBCMWAR-JEDNCBNOSA-N

• MDL： MFCD09800471
• Inchi： 1S/C5H11NO.ClH/c7-4-5-1-2-6-3-5;/h5-7H,1-4H2;1H/t5-;/m0./s1
• InChI Key： RPSPXNVYBCMWAR-JEDNCBNOSA-N
• SMILES： Cl.OC[C@@H]1CNCC1

Computed Properties

• Exact Mass: 137.06100
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 56
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26000
• LogP: 0.71900

(3S)-pyrrolidin-3-ylmethanol hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (3S)-pyrrolidin-3-ylmethanol hydrochloride

Introduction to (3S)-Pyrrolidin-3-ylmethanol Hydrochloride (CAS No. 1316087-88-3)

The compound (3S)-pyrrolidin-3-ylmethanol hydrochloride (CAS No. 1316087-88-3) is a valuable chemical entity with significant applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is a hydrochloride salt of (3S)-pyrrolidin-3-ylmethanol, which belongs to the class of pyrrolidine derivatives. Pyrrolidine derivatives are known for their diverse biological activities and have been extensively studied for their potential in drug discovery and development.

The molecular structure of (3S)-pyrrolidin-3-ylmethanol hydrochloride consists of a pyrrolidine ring, a five-membered saturated heterocyclic compound with one nitrogen atom, and a hydroxymethyl group attached to the third carbon atom in the S configuration. The hydrochloride form indicates that the compound exists as its salt with hydrochloric acid, which is commonly used to enhance solubility and stability in various formulations.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of compounds like (3S)-pyrrolidin-3-ylmethanol hydrochloride. The S configuration at the third carbon atom plays a crucial role in its interactions with biological targets, such as enzymes or receptors, making it a promising candidate for therapeutic applications. Researchers have explored its potential as a chiral building block in asymmetric synthesis, where it serves as a key intermediate in the construction of complex molecules with high enantioselectivity.

In terms of synthesis, (3S)-pyrrolidin-3-ylmethanol hydrochloride can be prepared through various methods, including enzymatic resolutions, chiral resolutions, or asymmetric catalysis. These methods ensure the high enantiomeric purity required for pharmaceutical applications. For instance, recent advancements in asymmetric hydrogenation have enabled efficient synthesis of this compound with excellent yields and selectivity.

The applications of (3S)-pyrrolidin-3-ylmethanol hydrochloride extend beyond pharmaceuticals. It has been utilized as a chiral ligand in organocatalysis, where it facilitates the formation of enantioenriched products in various organic transformations. Its ability to induce asymmetry in reactions makes it an invaluable tool in modern organic chemistry.

Moreover, recent research has focused on the pharmacokinetic properties of (3S)-pyrrolidin-3-ylmethanol hydrochloride, including its absorption, distribution, metabolism, and excretion profiles. Understanding these properties is essential for optimizing its use as a drug candidate or intermediate in drug development.

In conclusion, (3S)-pyrrolidin-3-ylmethanol hydrochloride (CAS No. 1316087-88-3) is a versatile compound with significant potential in both academic research and industrial applications. Its unique stereochemical properties and versatile functional groups make it an attractive target for further exploration and development.